![molecular formula C17H15N3O5S B2633357 3-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidine-1-carbonyl)-2H-chromen-2-one CAS No. 2034445-80-0](/img/structure/B2633357.png)
3-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidine-1-carbonyl)-2H-chromen-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidine-1-carbonyl)-2H-chromen-2-one is a synthetic compound that has been of great interest to researchers due to its potential applications in the field of medicine. This compound belongs to the class of chromen-2-ones, which are known to exhibit a wide range of biological activities.
Scientific Research Applications
Synthesis and Biological Activities
The compound is a part of the chromene family, known for its diverse biological activities. Research has highlighted the synthesis of various derivatives of this compound, primarily focusing on their potential as antimicrobial agents. For instance, Darwish et al. (2014) synthesized new heterocyclic compounds incorporating a sulfamoyl moiety, aiming to enhance antimicrobial properties. These compounds underwent comprehensive biological evaluations, showing promising results against both bacterial and fungal pathogens (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).
Synthesis Techniques and Stereochemistry
The synthetic pathways to create chromene derivatives are diverse and can involve complex chemical reactions. Guravaiah and Rao (2011) presented an efficient and stereoselective approach to synthesize derivatives of this compound. This process involved the reaction of phenyl acetylene with certain benzopyran derivatives in the presence of sodium hydroxide, leading to the formation of specific chromene derivatives. Notably, these reactions maintained the stereochemistry of the compounds, indicating a high level of precision in the synthesis process (Guravaiah & Rao, 2011).
Antimicrobial and Analgesic Properties
Further exploring the biological properties, Rajesha et al. (2011) conducted a study synthesizing novel chromene derivatives and evaluating their antibacterial and analgesic activities. The synthesized compounds demonstrated significant antibacterial properties against various strains of bacteria and also exhibited analgesic properties in experimental setups using mice (Rajesha, Mahadevan, Satyanarayan, & Naik, 2011).
Novel Synthetic Pathways
The compound is also a subject of interest in the exploration of novel synthetic pathways for heterocyclic compounds. Research by Rajanarendar et al. (2005) demonstrated the synthesis of triheterocyclic compounds involving imidazole, coumarin, and isoxazole rings. This synthesis reflects the compound's versatility and the potential to create a wide array of bioactive compounds through chemical modifications (Rajanarendar, Karunakar, & Srinivas, 2005).
properties
IUPAC Name |
3-[3-(1-methylimidazol-2-yl)sulfonylazetidine-1-carbonyl]chromen-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3O5S/c1-19-7-6-18-17(19)26(23,24)12-9-20(10-12)15(21)13-8-11-4-2-3-5-14(11)25-16(13)22/h2-8,12H,9-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMCSFFQPBHITSC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CN=C1S(=O)(=O)C2CN(C2)C(=O)C3=CC4=CC=CC=C4OC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidine-1-carbonyl)-2H-chromen-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.